Cas no 1291837-66-5 (2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate)

• Product Name: 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate
• CAS No: 1291837-66-5
• MF: C₁₈H₁₇BrFN₃O₃
• MW: 422.248286962509
• CID: 5321748
• Update Time: 2025-11-01

2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate
• STL091913
• 2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl 5-bromonicotinate
• [2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl] 5-bromopyridine-3-carboxylate
• 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C18H17BrFN3O3/c19-14-9-13(10-21-11-14)18(25)26-12-17(24)23-7-5-22(6-8-23)16-4-2-1-3-15(16)20/h1-4,9-11H,5-8,12H2
• InChI Key： CTJNUSLXBWZSEK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(=O)OCC(N1CCN(C2C=CC=CC=2F)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• XLogP3: 2.6
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate

Professional Introduction to 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate (CAS No. 1291837-66-5)

2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate

This compound, identified by its CAS number 1291837-66-5, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a piperazine ring substituted with a 2-fluorophenyl group, linked to an ethylideneoxo moiety and a brominated pyridine carboxylate group. Such a configuration makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The presence of the 2-fluorophenyl group is particularly noteworthy, as fluorine substitution in aromatic rings is known to enhance metabolic stability and binding affinity. This feature has been widely exploited in the design of drugs targeting various biological pathways. The piperazine moiety, on the other hand, is a common pharmacophore in central nervous system (CNS) drugs due to its ability to modulate neurotransmitter activity. The combination of these structural elements suggests potential applications in treating neurological and psychiatric disorders.

In recent years, there has been growing interest in the development of small molecule inhibitors that target G-protein coupled receptors (GPCRs). The compound’s structure is well-suited for interacting with such receptors, which are involved in a multitude of physiological processes. Specifically, the 5-bromopyridine carboxylate group could serve as a key interaction point with the receptor binding site, while the piperazine ring can modulate allosteric sites. This dual interaction mechanism could lead to higher efficacy and selectivity compared to existing GPCR modulators.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The fluorine atom at the 2-position of the phenyl ring in this compound can influence both its electronic properties and its interaction with biological targets. For instance, fluorine can increase lipophilicity, which can enhance membrane permeability and improve oral bioavailability. Additionally, fluorine substitution can reduce metabolic susceptibility, thereby prolonging the drug’s half-life.

The ethylideneoxo group in the molecular structure is another critical feature that warrants further investigation. This moiety can act as a bridge between different pharmacophoric units, potentially enhancing overall binding affinity and stability. Moreover, its flexibility could allow for conformational adjustments that optimize interactions with biological targets. Such structural versatility is highly valued in medicinal chemistry, as it can lead to compounds with improved pharmacokinetic profiles.

Current research in medicinal chemistry emphasizes the need for innovative tools to address unmet medical needs. The compound described here aligns with this goal by offering a unique structural framework that combines multiple pharmacologically relevant features. The bromopyridine carboxylate group, for example, has been shown to enhance binding interactions in certain drug classes. Its incorporation into this compound may contribute to improved receptor affinity and prolonged duration of action.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies that enable complex molecular architectures to be constructed efficiently. Modern techniques such as palladium-catalyzed cross-coupling reactions have made it possible to introduce fluorinated aromatic rings into heterocyclic systems with high precision. These methods have significantly reduced synthetic hurdles and allowed for rapid exploration of structural variations.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarities to known CNS active agents, it may find utility in treating conditions such as depression, anxiety disorders, and cognitive impairments. Furthermore, its interaction with GPCRs suggests potential applications in managing cardiovascular diseases and inflammatory conditions where GPCR modulation plays a role.

In conclusion, 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 5-bromopyridine-3-carboxylate (CAS No. 1291837-66-5) represents a promising lead compound for further pharmaceutical development. Its unique structural features offer multiple advantages for drug design, including enhanced metabolic stability, improved receptor binding affinity, and potential versatility across various therapeutic areas. Continued research into this compound is warranted to fully elucidate its pharmacological profile and explore its clinical potential.